4-[[4-(4-Chlorophenyl)piperazin-1-yl]methyl]-2-methoxyphenol

• IUPAC Name: 4-[[4-(4-chlorophenyl)piperazin-1-yl]methyl]-2-methoxyphenol
• InChI: InChI=1S/C18H21ClN2O2/c1-23-18-12-14(2-7-17(18)22)13-20-8-10-21(11-9-20)16-5-3-15(19)4-6-16/h2-7,12,22H,8-11,13H2,1H3
• InChI Key: ZJDUYYZMDRHZKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CN2CCN(CC2)C3=CC=C(C=C3)Cl)O
• Molecular Formula: C18H21ClN2O2
• Molecular Weight: 332.8 g/mol

Description

4-[[4-(4-Chlorophenyl)piperazin-1-yl]methyl]-2-methoxyphenol is a compound that belongs to the class of piperazine derivatives Piperazine is a common structural motif found in various pharmaceuticals and agrochemicals due to its ability to modulate pharmacokinetic properties positively

Preparation Methods

The synthesis of 4-[[4-(4-Chlorophenyl)piperazin-1-yl]methyl]-2-methoxyphenol typically involves a multi-step process. One common method includes the N-alkylation of 4-(4-chlorophenyl)piperazine with a suitable alkylating agent, followed by the introduction of the methoxyphenol moiety. The reaction conditions often involve the use of solvents like dimethyl sulfoxide (DMSO) and bases such as cesium carbonate. The reaction mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the desired product .

Chemical Reactions Analysis

4-[[4-(4-Chlorophenyl)piperazin-1-yl]methyl]-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding quinones or other oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles like amines or thiols under appropriate conditions.

Scientific Research Applications

Chemistry: It is used as an intermediate in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals.

Biology: The compound has shown potential in modulating biological pathways, making it a candidate for studying receptor-ligand interactions.

Medicine: It has been investigated for its potential therapeutic effects, including its use as an antihistamine, antipsychotic, and antidepressant agent.

Industry: The compound is used in the development of agrochemicals and other industrial applications due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of 4-[[4-(4-Chlorophenyl)piperazin-1-yl]methyl]-2-methoxyphenol involves its interaction with specific molecular targets, such as receptors and enzymes. The piperazine moiety is known to interact with serotonin and dopamine receptors, modulating their activity and leading to various pharmacological effects. The compound’s ability to bind to these receptors makes it a valuable tool in studying neurotransmitter pathways and developing drugs for neurological disorders .

Comparison with Similar Compounds

4-[[4-(4-Chlorophenyl)piperazin-1-yl]methyl]-2-methoxyphenol can be compared with other piperazine derivatives, such as:

4-(4-Bromophenyl)piperazine: Similar in structure but with a bromine atom instead of chlorine, this compound also exhibits significant biological activity.

Cetirizine: A well-known antihistamine that contains a piperazine ring, used for treating allergies.

Aripiprazole: An antipsychotic drug that also features a piperazine moiety, used in the treatment of schizophrenia and bipolar disorder.

These comparisons highlight the unique properties of 4-[[4-(4-Chlorophenyl)piperazin-1-yl]methyl]-2-methoxyphenol, particularly its potential in modulating neurotransmitter pathways and its versatility in chemical synthesis.